Cas no 6369-09-1 (2-bromo-N-{2-[(furan-2-ylmethyl)carbamoyl]phenyl}benzamide)

• Product Name: 2-bromo-N-{2-[(furan-2-ylmethyl)carbamoyl]phenyl}benzamide
• CAS No: 6369-09-1
• MF: C₁₉H₁₅BrN₂O₃
• MW: 399.238003969193
• CID: 1656183
• PubChem ID: 1335067
• Update Time: 2025-04-21

2-bromo-N-{2-[(furan-2-ylmethyl)carbamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{2-[(furan-2-ylmethyl)carbamoyl]phenyl}benzamide
• 2-[(2-bromobenzoyl)amino]-N-(furan-2-ylmethyl)benzamide
• DTXSID70361756
• 2-bromo-N-(2-{[(2-furylmethyl)amino]carbonyl}phenyl)benzamide
• 6369-09-1
• CBMicro_016189
• BIM-0016212.P001
• 2-Bromo-N-(2-{[(furan-2-yl)methyl]carbamoyl}phenyl)benzamide
• CCG-14931
• AKOS003446526
• Oprea1_621923

• Inchi： 1S/C19H15BrN2O3/c20-16-9-3-1-7-14(16)19(24)22-17-10-4-2-8-15(17)18(23)21-12-13-6-5-11-25-13/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key： OFPBYKCZRFYGOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1=CC=CC=C1C(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 398.02665
• Monoisotopic Mass: 398.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.34